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Compound of Interest

Compound Name: VER-00158411

Cat. No.: B611615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of VER-155008, a potent adenosine-

derived inhibitor of the 70 kDa heat shock protein (HSP70) family. This document consolidates

key data on its mechanism of action, biological activity, and experimental protocols, intended

for researchers and professionals in drug development.

Core Compound Details
VER-155008 is a small molecule that acts as a competitive inhibitor of the ATPase activity of

HSP70, a molecular chaperone often overexpressed in various cancer cells.[1][2] By targeting

the nucleotide-binding domain of HSP70, VER-155008 disrupts the protein folding machinery,

leading to the degradation of HSP90 client proteins and ultimately inducing apoptosis in cancer

cells.[3]
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Property Value Reference

Chemical Name

5'-O-[(4-

Cyanophenyl)methyl]-8-[[(3,4-

dichlorophenyl)methyl]amino]-

adenosine

CAS Number 1134156-31-2 [2]

Molecular Formula C25H23Cl2N7O4 [2]

Molecular Weight 556.4 g/mol [2]

Purity ≥98% (HPLC)

Solubility

Soluble in DMSO (approx. 30

mg/mL) and

dimethylformamide. Sparingly

soluble in aqueous buffers.

[4]

Biological Activity and Quantitative Data
VER-155008 has demonstrated significant inhibitory activity against HSP70 and its cognates,

as well as potent anti-proliferative effects across a range of human cancer cell lines.

Inhibitory Activity
Target IC50 Kd Reference

HSP70 0.5 µM 0.3 µM [5]

Hsc70 2.6 µM - [5]

Grp78 (BiP) 2.6 µM - [5]

HSP90β >200 µM -

Anti-proliferative Activity (GI50)
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Cell Line Cancer Type GI50 Reference

HCT116 Colon Carcinoma 5.3 µM [6]

HT29 Colon Carcinoma 12.8 µM [6]

BT474 Breast Cancer 10.4 µM [6]

MB-468 Breast Cancer 14.4 µM [6]

In Vivo Efficacy
In a mouse xenograft model using PC12 pheochromocytoma cells, administration of VER-

155008 was shown to significantly inhibit tumor growth.[1]

Mechanism of Action: Signaling Pathways
VER-155008 exerts its anti-tumor effects by down-regulating the phosphorylation of key

proteins in the PI3K/AKT/mTOR and MEK/ERK signaling pathways.[1] These pathways are

crucial for cell proliferation, survival, and migration.
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VER-155008 inhibits the PI3K/AKT/mTOR and MEK/ERK signaling pathways.
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Experimental Protocols
Detailed methodologies for key experiments investigating the effects of VER-155008 are

provided below.

Cell Viability Assay (CCK8 Assay)
This protocol is used to assess the effect of VER-155008 on the proliferation of cancer cells,

such as the PC12 pheochromocytoma cell line.[1]

Cell Seeding: Plate PC12 cells in 96-well plates at a density of 5 x 10^3 cells per well and

incubate overnight.

Treatment: Treat the cells with various concentrations of VER-155008 (e.g., 0, 12.5, 25, 50,

100 µM) for different time points (e.g., 24, 48, 72 hours).

CCK8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK8) solution to each well.

Incubation: Incubate the plates for 2 hours at 37°C.

Measurement: Measure the absorbance at 450 nm using a microplate reader.

Analysis: Calculate the 50% inhibitory concentration (IC50) based on the dose-response

curves.

Cell Migration Assay (Transwell Assay)
This method evaluates the impact of VER-155008 on the migratory capacity of cancer cells.[1]

Cell Preparation: Seed 2 x 10^5 PC12 cells in the upper chamber of a Transwell insert

(serum-free medium).

Treatment: Add VER-155008 at desired concentrations (e.g., 50 µM, 100 µM) to the upper

chamber.

Chemoattractant: Fill the lower chamber with a culture medium containing 10% serum to act

as a chemoattractant.

Incubation: Incubate for 8 hours to allow for cell migration.
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Fixation and Staining: Fix the migrated cells on the lower surface of the membrane and stain

with crystal violet.

Quantification: Count the number of migrated cells in several random fields under a

microscope.

Western Blot Analysis
This technique is employed to determine the effect of VER-155008 on the protein expression

and phosphorylation status of key signaling molecules.[1]

Cell Lysis: Treat cells with VER-155008 for a specified time (e.g., 24 hours), then lyse the

cells in RIPA buffer to extract total protein.

Protein Quantification: Determine the protein concentration using a BCA protein assay.

SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel

electrophoresis.

Protein Transfer: Transfer the separated proteins onto a polyvinylidene difluoride (PVDF)

membrane.

Blocking: Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20

(TBST) to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against target

proteins (e.g., p-PI3K, PI3K, p-AKT, AKT, p-mTOR, mTOR, p-MEK, MEK, p-ERK, ERK, and

HSP70) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate

horseradish peroxidase (HRP)-conjugated secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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